Cas no 816463-60-2 (Benzene, 1,2-dinitro-4,5-bis(undecyloxy)-)

• Product Name: Benzene, 1,2-dinitro-4,5-bis(undecyloxy)-
• CAS No: 816463-60-2
• MF: C₂₈H₄₈N₂O₆
• MW: 508.690528869629
• CID: 703471
• PubChem ID: 71420891
• Update Time: 2025-04-19

Benzene, 1,2-dinitro-4,5-bis(undecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dinitro-4,5-bis(undecyloxy)-
• 1,2-dinitro-4,5-di(undecoxy)benzene
• 816463-60-2
• 1,2-DINITRO-4,5-BIS(UNDECYLOXY)BENZENE
• DTXSID80840067

• Inchi： 1S/C28H48N2O6/c1-3-5-7-9-11-13-15-17-19-21-35-27-23-25(29(31)32)26(30(33)34)24-28(27)36-22-20-18-16-14-12-10-8-6-4-2/h23-24H,3-22H2,1-2H3
• InChI Key： ILKQUTYTLHUGRV-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=CC=1OCCCCCCCCCCC)[N+](=O)[O-])[N+](=O)[O-])CCCCCCCCCCC

Computed Properties

• Exact Mass: 508.35123726g/mol
• Monoisotopic Mass: 508.35123726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 22
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 110Ų